Cas no 827-53-2 (1,4-Dioxane, 2-phenyl-)

• Product name: 1,4-Dioxane, 2-phenyl-
• CAS No: 827-53-2
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 684157
• PubChem ID: 13977937

1,4-Dioxane, 2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxane, 2-phenyl-
• 2-phenyl-1,4-dioxane
• SCHEMBL274428
• 827-53-2
• phenyldioxane
• 2-phenyl-[1,4]dioxane
• DTXSID10553653

• Inchi： InChI=1S/C10H12O2/c1-2-4-9(5-3-1)10-8-11-6-7-12-10/h1-5,10H,6-8H2
• InChI Key： WLNDDIWESXCXHM-UHFFFAOYSA-N
• SMILES： C1COC(CO1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 1.5